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For researchers, scientists, and professionals in drug development, a precise understanding of

the physical properties of isomeric compounds is fundamental. Propyl cinnamate and

isopropyl cinnamate, both esters of cinnamic acid, share the same molecular formula

(C₁₂H₁₄O₂) and molecular weight (190.24 g/mol ), yet their structural differences as

constitutional isomers lead to distinct physical characteristics. This guide provides a detailed

comparison of their key physical properties, supported by established experimental

methodologies.

Executive Summary
Propyl cinnamate and isopropyl cinnamate are colorless, viscous liquids with characteristic

sweet, fruity, or balsamic odors. While both are insoluble in water and soluble in organic

solvents like ethanol and oils, their melting points, boiling points, densities, and refractive

indices show slight but significant variations.[1][2][3][4] These differences, arising from the

branching in the isopropyl group versus the straight chain of the propyl group, can influence

their behavior in various applications, from fragrance formulations to reaction kinetics.

Comparative Data of Physical Properties
The table below summarizes the key physical properties of propyl cinnamate and isopropyl
cinnamate, compiled from various sources. It is important to note that some reported values

are ranges, reflecting potential variations in experimental conditions and purity.
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Physical Property Propyl Cinnamate Isopropyl Cinnamate

Molecular Formula C₁₂H₁₄O₂ C₁₂H₁₄O₂

Molecular Weight 190.24 g/mol 190.24 g/mol

Appearance Colorless viscous liquid Colorless viscous liquid

Odor Sweet, slightly floral
Balsamic, sweet, dry amber-

like

Melting Point 12-13 °C 39 °C

Boiling Point 282-284 °C @ 760 mmHg 261-273 °C @ 760 mmHg

Density 1.025-1.040 g/cm³ 1.020-1.032 g/cm³ @ 20-25°C

Refractive Index 1.547-1.553 1.541-1.548 @ 20°C

Solubility in Water
Insoluble (68.97 mg/L @ 25°C

est.)

Insoluble (79.69 mg/L @ 25°C

est.)

Solubility in Organics
Soluble in oils, miscible in

ethanol

Soluble in oils, miscible in

ethanol

Note: The presented data is a synthesis of information from multiple sources and may

represent ranges or typical values.

Structural Isomerism: A Visual Comparison
The fundamental difference between propyl cinnamate and isopropyl cinnamate lies in the

structure of the alkyl group attached to the carboxylate. This seemingly minor variation in

branching is the primary determinant of their differing physical properties.
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Propyl Cinnamate

Isopropyl Cinnamate

C₆H₅CH=CHCOOCH₂CH₂CH₃

C₆H₅CH=CHCOOCH(CH₃)₂

Structural Comparison

n-propyl group
(Straight Chain)

leads to

Isopropyl group
(Branched Chain)

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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